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Compound of Interest

Compound Name: Chlorodimethylsilane

Cat. No.: B094632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of chlorodimethylsilane, a key reagent in organic and organosilicon chemistry. The
information is presented to support its application in research, development, and drug
discovery.

Core Properties of Chlorodimethylsilane

Chlorodimethylsilane, also known by its synonym dimethylchlorosilane (DMCS), is a highly
reactive, colorless liquid organosilicon compound.[1] Its utility as a versatile intermediate is
well-established in the synthesis of a wide array of organosilicon compounds, including silicone
resins, rubbers, and fluids.[1]

Quantitative Physicochemical Data

The molecular formula and weight are critical parameters for stoichiometric calculations in
chemical synthesis. The data for chlorodimethylsilane is summarized below.
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Property Value Source(s)
Molecular Formula Cz2H-CISi [L1121[31[4115]
(CHs)2SiHClI [6]

Molecular Weight 94.61 g/mol [2][5]

94.62 g/mol [3][4][6]

94.64 g/mol [1]

Structural and Molecular Relationship

The chemical identity of a compound is fundamentally defined by its name, formula, and
molecular weight. The following diagram illustrates the direct relationship between these core
attributes for chlorodimethylsilane.

Chlorodimethylsilane has formula C2H7CISI has molecular weight of o | g4 65 g/mol

Click to download full resolution via product page

Figure 1: Relationship between the chemical name, formula, and molecular weight of
chlorodimethylsilane.

Experimental Protocols

While this guide focuses on the fundamental properties of chlorodimethylsilane, detailed
experimental protocols for its use are application-specific. For instance, its application in the
synthesis of hydrodimethylsilyl ethers typically involves its reaction in the presence of a tertiary
amine like triethylamine.[3] When used for preparing vinyldimethylsilanols, it undergoes
palladium-catalyzed cross-coupling with aryl iodides.[3] Researchers should refer to specific
literature for detailed methodologies relevant to their work.
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This document serves as a foundational reference for professionals engaged in chemical
synthesis and materials science. For further information on handling, safety, and specific
applications, consultation of a comprehensive Safety Data Sheet (SDS) and relevant scientific
literature is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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